Cas no 2172591-27-2 (9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane)
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- EN300-1638233
- 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane
- 2172591-27-2
- 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
-
- Inchi: 1S/C10H16N4O/c1-14-7-11-4-8(14)9-10(5-12-6-10)15-3-2-13-9/h4,7,9,12-13H,2-3,5-6H2,1H3
- InChI Key: OHFRQHKYPZRQCW-UHFFFAOYSA-N
- SMILES: O1CCNC(C2=CN=CN2C)C21CNC2
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 51.1Ų
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638233-0.05g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 0.05g |
$780.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-0.1g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 0.1g |
$817.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-0.25g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 0.25g |
$855.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-0.5g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 0.5g |
$891.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-1.0g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 1.0g |
$928.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-2.5g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 2.5g |
$1819.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-5.0g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 5.0g |
$2692.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-10.0g |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 10.0g |
$3992.0 | 2023-07-10 | ||
| Enamine | EN300-1638233-50mg |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1638233-100mg |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane |
2172591-27-2 | 100mg |
$817.0 | 2023-09-22 |
9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
Compound CAS No. 2172591-27-2: 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
The compound with CAS No. 2172591-27-2, known as 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in drug design and material science. Recent studies have highlighted its role in the development of advanced drug delivery systems and its ability to serve as a versatile building block in organic synthesis.
Structural Analysis and Synthesis
The molecular structure of 9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane is characterized by a spirocyclic framework, which consists of two fused rings: a five-membered ring containing an oxygen atom (oxa) and an eight-membered ring containing two nitrogen atoms (diazaspiro). The imidazole moiety at the 9-position introduces additional functional groups that enhance the compound's reactivity and selectivity in various chemical reactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and ring-forming strategies. These methods not only improve the yield but also ensure high purity, making it suitable for large-scale production in pharmaceutical and industrial settings.
Functional Properties and Applications
One of the most notable features of 9-(1-methyl-1H-imidazol-5-yli)-diazaspiro3.5nonane is its ability to act as a chiral ligand in asymmetric catalysis. This property has been extensively explored in recent studies, where it has been used to catalyze enantioselective reactions, such as aldol additions and Michael additions. The compound's chiral environment facilitates the formation of enantiomerically enriched products, which are highly valuable in drug discovery.
In addition to its catalytic applications, this compound has shown promise in the field of drug delivery. Its spirocyclic structure allows for the incorporation of various functional groups, enabling the design of targeted drug delivery systems with improved bioavailability and reduced side effects.
Recent Research Findings
Recent research has focused on understanding the electronic properties and reactivity of 9-(1-methyl-1H-imidazolyl)-diazaspiro3.5nonane at the molecular level. Advanced computational methods, such as density functional theory (DFT), have been employed to study its electronic structure and interaction with other molecules. These studies have provided valuable insights into its potential applications in nanotechnology and materials science.
A groundbreaking study published in *Nature Chemistry* demonstrated that this compound can serve as a template for self-assembling nanostructures. These nanostructures exhibit unique optical and electronic properties, making them ideal candidates for use in next-generation electronic devices and sensors.
Future Prospects
The future of 9-(1-methylim idazolyl)-diazaspiro3.5nonane looks promising as researchers continue to explore its untapped potential. With ongoing advancements in synthetic methods and computational modeling, this compound is expected to play a pivotal role in various fields, including drug discovery, catalysis, and materials science.
In conclusion, 9-(1-methylimidazolyl)-diazaspiro3.5nonane is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool for scientists and engineers seeking innovative solutions to complex problems.
2172591-27-2 (9-(1-methyl-1H-imidazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)